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Compound of Interest

Compound Name: UNC10217938A

Cat. No.: B2496624

For Researchers, Scientists, and Drug Development Professionals

Abstract

UNC10217938A is a potent small molecule belonging to the 3-deazapteridine class of
compounds that has been identified as a significant enhancer of oligonucleotide (ON) activity.
[1][2] Its primary mechanism of action involves the modulation of intracellular trafficking
pathways, specifically promoting the release of oligonucleotides from late endosomes, thereby
increasing their cytosolic and nuclear bioavailability.[1][3] This enhanced delivery translates to a
substantial potentiation of the pharmacological effects of various classes of oligonucleotides,
including antisense oligonucleotides (ASOs) and splice-switching oligonucleotides (SSOs).[1]
This technical guide provides a comprehensive overview of the basic properties of
UNC10217938A, including its chemical characteristics, mechanism of action, and key
experimental data, along with detailed protocols for its evaluation.

Chemical Properties

UNC10217938A is a 3-deazapteridine analog with the following chemical properties:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2496624?utm_src=pdf-interest
https://www.benchchem.com/product/b2496624?utm_src=pdf-body
https://www.medchemexpress.com/unc10217938a.html
https://academic.oup.com/nar/article/46/4/1601/4816211
https://www.medchemexpress.com/unc10217938a.html
https://pubmed.ncbi.nlm.nih.gov/28244996/
https://www.medchemexpress.com/unc10217938a.html
https://www.benchchem.com/product/b2496624?utm_src=pdf-body
https://www.benchchem.com/product/b2496624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Property Value Reference
Molecular Formula C26H28NeO2

Molecular Weight 456.54 g/mol

CAS Number 1347749-97-6

Appearance Powder

Purity >99%

DMSO: = 10 mg/mL (= 21.90

Solubility M)
m

Mechanism of Action: Enhancing Oligonucleotide
Delivery

The therapeutic efficacy of oligonucleotides is often limited by their inefficient delivery to the
target subcellular compartments (cytosol and nucleus) due to entrapment in endosomal
vesicles following endocytosis. UNC10217938A addresses this bottleneck by facilitating the
escape of oligonucleotides from these vesicles.

Exposure of cells to UNC10217938A leads to a significant reduction in the co-localization of
fluorescently labeled oligonucleotides with the late endosome marker Rab7. However, it has
minimal effect on the co-localization with the lysosomal marker LAMP-1, suggesting a specific
action on late endosomes before their fusion with lysosomes. This targeted disruption of late
endosomal membranes allows for the partial release of the entrapped oligonucleotides into the
cytosol, from where they can translocate to the nucleus to engage with their RNA targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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